Cas no 2197486-87-4 (N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide)
N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(3-Methyl-8-oxa-2-azaspiro[4.5]dec-2-yl)-3-oxopropyl]-2-propenamide
- 2197486-87-4
- N-[3-(3-Methyl-8-oxa-2-azaspiro[4.5]decan-2-yl)-3-oxopropyl]prop-2-enamide
- Z2458121689
- N-(3-{3-methyl-8-oxa-2-azaspiro[4.5]decan-2-yl}-3-oxopropyl)prop-2-enamide
- EN300-26576201
- N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide
-
- Inchi: 1S/C15H24N2O3/c1-3-13(18)16-7-4-14(19)17-11-15(10-12(17)2)5-8-20-9-6-15/h3,12H,1,4-11H2,2H3,(H,16,18)
- InChI Key: LFPIWAXPMJTBQL-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CN(C(CCNC(C=C)=O)=O)C(C)C2
Computed Properties
- Exact Mass: 280.17869263g/mol
- Monoisotopic Mass: 280.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 522.3±50.0 °C(Predicted)
- pka: 14.47±0.46(Predicted)
N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26576201-0.05g |
N-(3-{3-methyl-8-oxa-2-azaspiro[4.5]decan-2-yl}-3-oxopropyl)prop-2-enamide |
2197486-87-4 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide
Professional Introduction to N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide (CAS No. 2197486-87-4)
N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide, with the CAS number 2197486-87-4, is a compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural features and potential applications. This compound belongs to a class of spirocyclic amides, which are known for their diverse biological activities and mechanistic roles in various biochemical pathways.
The molecular structure of N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide incorporates a spirocyclic framework, which is a key feature contributing to its chemical stability and reactivity. The presence of an azaspiro ring system enhances its interaction with biological targets, making it a promising candidate for drug discovery and development. Specifically, the spirocyclic core provides a rigid scaffold that can be optimized for binding affinity and selectivity against specific enzymes or receptors.
In recent years, there has been a surge in research focusing on spirocyclic compounds due to their ability to modulate biological processes effectively. The< strong>3-methyl-8-oxa-2-azaspiro4.5decan-2-yl moiety in the compound's name is particularly noteworthy, as it introduces a high degree of conformational flexibility while maintaining structural integrity. This feature allows the molecule to adopt multiple binding orientations, which can be exploited to enhance its pharmacological activity.
The< strong>3-oxopropyl group in the compound's structure contributes to its reactivity and potential for further derivatization. This moiety can participate in various chemical reactions, including condensation, oxidation, and reduction, which are essential for synthesizing more complex derivatives with tailored biological properties. Such modifications are crucial for optimizing drug candidates for therapeutic applications.
One of the most compelling aspects of N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide is its potential role in modulating enzyme activity. Enzymes are central to many biological processes, and their dysfunction is often linked to diseases such as cancer, inflammation, and metabolic disorders. By targeting specific enzymes with high selectivity, this compound could serve as a lead molecule for developing novel therapeutic agents.
Recent studies have highlighted the importance of spirocyclic amides in drug discovery due to their ability to engage with biological targets in unique ways. For instance, research has shown that spirocyclic compounds can exhibit enhanced binding affinity and reduced metabolic clearance compared to linear analogs. These properties make them particularly attractive for designing drugs with improved pharmacokinetic profiles.
The< strong>propenamide functional group in the compound's name is another key feature that contributes to its potential biological activity. Propenamides are known for their ability to interact with proteases and other enzymes through hydrogen bonding and hydrophobic interactions. This makes them suitable candidates for inhibiting enzyme activity, which is a common strategy in drug development.
In conclusion, N-(3-{3-methyl-oxa-spiro4-decan} oxopropyl propenamide (CAS No. 2197486)-87) represents a promising compound in the realm of chemical and biomedical research. Its unique structural features, including the spirocyclic core, the< strong>3-methyl-oxa-spiro4-decan moiety, and the< strong>propenamide functional group, make it a versatile scaffold for developing novel therapeutic agents. Further research into this compound could lead to significant advancements in drug discovery and treatment strategies for various diseases.
2197486-87-4 (N-(3-{3-methyl-8-oxa-2-azaspiro4.5decan-2-yl}-3-oxopropyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)